Cas no 59884-02-5 (Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester)

• Product Name: Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester
• CAS No: 59884-02-5
• MF: C₉H₂₀N₂OS
• MW: 204.332901000977
• CID: 336964
• PubChem ID: 53852987
• Update Time: 2025-04-19

Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester Chemical and Physical Properties

Names and Identifiers

• Carbamothioic acid, butyl-, O-[2-(dimethylamino)ethyl] ester
• O-[2-(dimethylamino)ethyl] N-butylcarbamothioate
• O-[2-(Dimethylamino)ethyl] butylcarbamothioate
• SCHEMBL11639787
• DTXSID20707145
• 59884-02-5

• Inchi： 1S/C9H20N2OS/c1-4-5-6-10-9(13)12-8-7-11(2)3/h4-8H2,1-3H3,(H,10,13)
• InChI Key： GRDKEMOEIVMKFD-UHFFFAOYSA-N
• SMILES： S=C(NCCCC)OCCN(C)C

Computed Properties

• Exact Mass: 204.1298
• Monoisotopic Mass: 204.12963444g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 140
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 56.6Ų

Experimental Properties

• PSA: 24.5